Cas no 882747-99-1 ((2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one
• CAS No: 882747-99-1
• CID: 4663723
• Update Time: 2025-07-14

(2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one
• (E)-3-(DIMETHYLAMINO)-1-(4-MORPHOLINO-3-NITROPHENYL)-2-PROPEN-1-ONE

Additional information on (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one

Chemical Profile of (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one (CAS No. 882747-99-1)

The compound (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one, identified by its CAS number 882747-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system with a nitro group and a morpholine moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

Structurally, the compound consists of an α,β-unsaturated carbonyl core, which is a common motif in bioactive molecules. The presence of a dimethylamino group at the third position and a 4-(morpholin-4-yl)-3-nitrophenyl substituent at the first position introduces unique electronic and steric properties. These features make the molecule a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in molecules that combine multiple pharmacophores to enhance binding affinity and selectivity. The nitro group in this compound can participate in hydrogen bonding and π-stacking interactions, while the morpholine ring provides additional solubility and metabolic stability. Such structural attributes are crucial for designing compounds with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also open avenues for scalability and process optimization.

Biologically, the compound has shown intriguing activity in preliminary assays. The combination of the nitro group and morpholine moiety is known to modulate enzyme activity and receptor binding. For instance, similar scaffolds have been explored for their potential in inhibiting kinases and other enzyme targets relevant to cancer therapy. While detailed mechanistic studies are still underway, the preliminary data suggest that this compound may exhibit inhibitory effects on certain therapeutic targets.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking studies have been performed to predict how this compound might bind to biological targets. The results indicate that the nitro group and morpholine ring interact favorably with specific amino acid residues in protein binding pockets. These insights are invaluable for designing derivatives with enhanced potency and selectivity.

Evaluation of the compound's pharmacokinetic properties is essential for its translation from bench to bedside. In vitro studies have assessed its solubility, stability, and metabolic degradation pathways. The morpholine ring contributes to good water solubility, which is advantageous for formulation development. Additionally, preliminary toxicity assays suggest that the compound is well-tolerated at tested concentrations, although further comprehensive safety evaluations are necessary.

The impact of this research extends beyond academic curiosity. Pharmaceutical companies are increasingly investing in innovative drug discovery programs that leverage novel molecular architectures. The unique features of (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one align well with these trends, making it a valuable asset in medicinal chemistry libraries.

Future directions include exploring analogs of this compound to optimize its pharmacological profile. By modifying substituents or altering the core structure, researchers can fine-tune properties such as potency, selectivity, and pharmacokinetics. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing these goals.

In conclusion, (2E)-3-(dimethylamino)-1-[4-(morpholin-4-yl)-3-nitrophenyl]prop-2-en-1-one represents a promising lead in pharmaceutical research. Its unique structural features, combined with preliminary biological activity, make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in advancing therapeutic strategies across multiple disease areas.